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Compound of Interest

Compound Name: Isobutyl stearate

CAS No.: 646-13-9

Cat. No.: B167186

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the chemical and physical

properties, synthesis, and applications of isobutyl stearate. The information is intended to

support researchers, scientists, and professionals in drug development and related fields in

understanding and utilizing this versatile ester.

Core Chemical and Physical Properties
Isobutyl stearate is an ester formed from the reaction of stearic acid and isobutyl alcohol.[1] It

is a waxy, crystalline solid at room temperature, often appearing as a colorless to pale yellow

oily liquid when melted.[2] Its primary function in various applications stems from its properties

as an emollient, lubricant, and solvent.[3]
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Identifier Value

Chemical Name 2-methylpropyl octadecanoate[4]

Synonyms
Isobutyl octadecanoate, Stearic acid, isobutyl

ester[4]

CAS Number 646-13-9

Molecular Formula C₂₂H₄₄O₂

Molecular Weight 340.58 g/mol

InChI Key ORFWYUFLWUWSFM-UHFFFAOYSA-N

SMILES CCCCCCCCCCCCCCCCCC(=O)OCC(C)C[1]

Physicochemical Data
A summary of the key physical and chemical properties of isobutyl stearate is presented

below. These properties are crucial for its handling, formulation, and application in various

scientific and industrial settings.

Property Value Source(s)

Melting Point 28.9 °C

Boiling Point 200 °C at 4.00 mm Hg [5]

Density 0.85 g/cm³ at 20 °C

Appearance Colorless waxy or oily solid [5]

Solubility

Soluble in alcohol, fixed oils,

and mineral oil. Insoluble in

water.

[5]

Flash Point > 100 °C [5]

Refractive Index 1.44100 at 25.00 °C [5]

Saponification Value 170.00 to 180.00 [5]

Acid Value 1.00 max. KOH/g [5]
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Synthesis of Isobutyl Stearate
The primary method for synthesizing isobutyl stearate is through the Fischer esterification of

stearic acid with isobutyl alcohol in the presence of an acid catalyst.[6] This reversible reaction

is driven to completion by removing the water formed during the process, often through

azeotropic distillation.

Experimental Protocol: Acid-Catalyzed Esterification
This protocol outlines a general laboratory procedure for the synthesis of isobutyl stearate.

Materials:

Stearic Acid

Isobutyl Alcohol

Concentrated Sulfuric Acid (or p-toluenesulfonic acid)

Toluene

5% Sodium Bicarbonate Solution

Saturated Sodium Chloride (Brine) Solution

Anhydrous Sodium Sulfate

Hexane (for purification)

Ethanol (for recrystallization)

Equipment:

Round-bottom flask

Dean-Stark apparatus

Reflux condenser
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Heating mantle with magnetic stirrer

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux

condenser, combine stearic acid (1.0 eq), isobutyl alcohol (1.5 eq), and toluene.

Catalyst Addition: With stirring, carefully add a catalytic amount of concentrated sulfuric acid

(e.g., 0.03 eq).

Reaction: Heat the mixture to reflux. The water produced will be collected in the Dean-Stark

trap as an azeotrope with toluene. Continue the reaction until no more water is collected.

Work-up:

Cool the reaction mixture to room temperature.

Transfer the mixture to a separatory funnel and dilute with hexane.

Wash the organic layer sequentially with a 5% sodium bicarbonate solution (to neutralize

the acid catalyst), water, and finally with brine.[7]

Dry the organic layer over anhydrous sodium sulfate.[7]

Purification:

Filter off the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude isobutyl stearate can be further purified by recrystallization from ethanol to

yield a waxy solid.
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Experimental Workflow: Synthesis and Purification
The following diagram illustrates the key stages in the synthesis and purification of isobutyl
stearate.
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Isobutyl Alcohol

Esterification
(Reflux with Toluene)

Acid Catalyst
(e.g., H₂SO₄)

Neutralization & Washing

Drying with
Na₂SO₄

Solvent Removal &
Recrystallization

Pure Isobutyl Stearate

Click to download full resolution via product page

Synthesis and Purification Workflow

Applications in Research and Drug Development
While primarily known for its use in the cosmetics and personal care industry as a skin-

conditioning agent and emollient, isobutyl stearate also has applications in industrial settings
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as a lubricant and plasticizer.[8][9] In the context of drug development, its properties can be

relevant in the formulation of topical and transdermal delivery systems.

Excipient in Topical Formulations: Its emollient and lubricating properties can enhance the

feel and spreadability of creams, lotions, and ointments.[9]

Solvent: Isobutyl stearate can act as a solvent for certain active pharmaceutical ingredients

(APIs), potentially improving their solubility and bioavailability in lipid-based formulations.

Drug Delivery Systems: There is emerging interest in the use of esters like isobutyl stearate
in the formation of nanoparticles and other drug delivery systems.[10]

It is important to note that isobutyl stearate is not known to have direct pharmacological

activity or involvement in signaling pathways. Its role in drug development is that of a functional

excipient.

Safety and Handling
Isobutyl stearate is generally considered to have low toxicity. However, as with any chemical,

appropriate safety precautions should be taken in a laboratory setting. It is recommended to

handle it in a well-ventilated area and to use personal protective equipment such as gloves and

safety glasses. For detailed safety information, refer to the material safety data sheet (MSDS)

provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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